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Compound of Interest

Compound Name: 1-Chlorohexane

Cat. No.: B165106 Get Quote

In-Depth Technical Guide: 1-Chlorohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-chlorohexane, with a focus on its molecular weight and formula. It includes

detailed experimental protocols for its synthesis and a key nucleophilic substitution reaction,

presented to support advanced research and development in the chemical and pharmaceutical

sciences.

Core Properties and Molecular Data
1-Chlorohexane is a halogenated alkane that serves as a versatile intermediate in organic

synthesis. A clear understanding of its fundamental properties is essential for its application in

laboratory and industrial settings.

Molecular Formula and Weight
The empirical and molecular formula for 1-chlorohexane is C₆H₁₃Cl.[1][2] Its structure consists

of a six-carbon hexane chain with a single chlorine atom substituted at the first position. The

linear formula is CH₃(CH₂)₅Cl.

The molecular weight of 1-chlorohexane has been determined to be 120.62 g/mol .[1][2]
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A summary of the key quantitative data for 1-chlorohexane is presented in the table below for

easy reference and comparison.

Property Value

Molecular Formula C₆H₁₃Cl

Molecular Weight 120.62 g/mol

CAS Number 544-10-5

Appearance Colorless liquid

Density 0.879 g/mL at 25 °C

Boiling Point 133-134 °C

Melting Point -94 °C

Refractive Index (n20/D) 1.419

Solubility Insoluble in water; soluble in organic solvents.

Synthesis and Reaction Protocols
Detailed methodologies for the synthesis and subsequent reaction of 1-chlorohexane are

critical for researchers. The following protocols are based on established procedures in

practical organic chemistry.

Experimental Protocol 1: Synthesis of 1-Chlorohexane
from 1-Hexanol
This protocol details the synthesis of 1-chlorohexane via the reaction of 1-hexanol with thionyl

chloride, a method adapted from Vogel's Textbook of Practical Organic Chemistry.

Reaction: CH₃(CH₂)₅OH + SOCl₂ → CH₃(CH₂)₅Cl + SO₂ + HCl

Materials:

1-Hexanol (12.5 mL)
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Thionyl chloride (22 mL)

10% Sodium carbonate solution

Anhydrous sodium sulfate

Distilled water

Apparatus:

500 mL three-neck round-bottom flask

Heating mantle with stirrer

Reflux condenser

Addition funnel

Distillation apparatus

125 mL separatory funnel

Procedure:

Set up the 500 mL three-neck round-bottom flask in a heating mantle. Attach the reflux

condenser to the center neck and the addition funnel to a side neck.

Charge the flask with 22 mL of thionyl chloride.

With stirring, add 12.5 mL of 1-hexanol dropwise from the addition funnel. The addition is

exothermic and should be performed slowly and carefully.

Once the addition is complete, heat the mixture to reflux and maintain for 1 hour.

After the reflux period, rearrange the apparatus for distillation.

Distill the mixture slowly. Initially, excess thionyl chloride will distill over at approximately 80-

120 °C.
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Change the receiving flask and collect the fraction that distills at 131 °C. This is the crude 1-
chlorohexane.

Transfer the crude product to a 125 mL separatory funnel and wash successively with

distilled water, 10% sodium carbonate solution, and again with distilled water.

Dry the washed product by adding anhydrous sodium sulfate until the liquid is clear.

For higher purity, the final product can be redistilled.

Experimental Protocol 2: Hydrolysis of 1-Chlorohexane
to 1-Hexanol
This protocol describes the nucleophilic substitution reaction of 1-chlorohexane with aqueous

sodium hydroxide to yield 1-hexanol.

Reaction: CH₃(CH₂)₅Cl + NaOH(aq) → CH₃(CH₂)₅OH + NaCl(aq)

Materials:

1-Chlorohexane

Aqueous sodium hydroxide solution (e.g., 2 M)

Ethanol (as a co-solvent, optional)

Diethyl ether or other suitable extraction solvent

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Apparatus:

Round-bottom flask

Reflux condenser
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Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Place the 1-chlorohexane into a round-bottom flask.

Add the aqueous sodium hydroxide solution. To improve miscibility, a 50/50 mixture of

ethanol and water can be used as the solvent for the sodium hydroxide.

Heat the mixture under reflux for several hours to ensure the reaction goes to completion.

The progress can be monitored by thin-layer chromatography (TLC).

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Extract the aqueous mixture with diethyl ether (or another suitable organic solvent) multiple

times.

Combine the organic extracts and wash with a saturated aqueous sodium chloride solution

(brine).

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude

1-hexanol.

The product can be purified further by distillation.

Visualizing the Synthesis Pathway
The logical flow of the synthesis of 1-chlorohexane from its precursor, 1-hexanol, is a

fundamental concept for planning experimental work.
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Caption: Synthesis workflow for 1-Chlorohexane from 1-Hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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